Cas no 2228738-77-8 (3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid
• CAS No: 2228738-77-8
• MF: C₇H₅BrF₂O₂S
• MW: 271.079207181931
• CID: 6141766
• PubChem ID: 165832386
• Update Time: 2025-05-26

3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid
• EN300-1953094
• 2228738-77-8

• Inchi： 1S/C7H5BrF2O2S/c8-5-1-4(3-13-5)2-7(9,10)6(11)12/h1,3H,2H2,(H,11,12)
• InChI Key： DDFQCVVWXQCCNC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CS1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 269.91617g/mol
• Monoisotopic Mass: 269.91617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid

3-(5-Bromothiophen-3-yl)-2,2-difluoropropanoic Acid: A Comprehensive Overview

3-(5-Bromothiophen-3-yl)-2,2-difluoropropanoic acid, also known by its CAS number 2228738-77-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a brominated thiophene ring with a fluorinated propanoic acid group. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties, while the fluorinated propanoic acid group introduces both steric and electronic effects that enhance its versatility in various applications.

Recent studies have highlighted the potential of 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid in the development of advanced materials, particularly in the realm of organic electronics. The bromine substitution at the 5-position of the thiophene ring plays a crucial role in modulating the electronic properties of the molecule. This substitution pattern has been shown to enhance the compound's ability to participate in π-π interactions, which are essential for achieving high charge carrier mobility in organic semiconductors. Furthermore, the presence of two fluorine atoms on the propanoic acid group introduces a degree of rigidity to the molecule, which can be beneficial for stabilizing specific conformations and improving thermal stability.

The synthesis of 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid typically involves a multi-step process that begins with the preparation of 5-bromothiophene derivatives. One common approach involves the Friedel-Crafts alkylation or acylation of thiophene with appropriate brominated intermediates. Subsequent functionalization steps, such as nucleophilic substitution or coupling reactions, are then employed to introduce the fluorinated propanoic acid group. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of applications, 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid has been explored for its potential in organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to act as an electron-deficient acceptor material makes it an attractive candidate for use in donor-acceptor blends. Experimental studies have demonstrated that incorporating this compound into polymer blends can lead to improved charge transport properties and enhanced device performance. Additionally, its compatibility with solution-processing techniques makes it suitable for large-scale manufacturing of flexible electronics.

Beyond electronics, 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid has also shown promise in biotechnology applications. The fluorinated propanoic acid group imparts hydrophobicity to the molecule, which can be advantageous for designing drug delivery systems or bioimaging agents. Recent research has focused on exploiting this property to develop amphiphilic molecules that can self-assemble into nanoparticles for targeted drug delivery.

In conclusion, 3-(5-bromothiophen-3-yl)-2,2-difluoropropanoic acid, with its unique structural features and versatile properties, continues to be a subject of intense research across multiple disciplines. Its potential applications span from organic electronics to biotechnology, driven by advancements in synthetic methods and material characterization techniques. As researchers continue to explore its capabilities further, this compound is poised to make significant contributions to the development of next-generation materials and technologies.